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Compound of Interest

Compound Name: Ilorasertib hydrochloride

Cat. No.: B2426967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

Ilorasertib hydrochloride stock solutions for in vitro and in vivo research applications.

Ilorasertib hydrochloride is a potent, ATP-competitive multi-kinase inhibitor targeting Aurora

kinases (A, B, and C), Vascular Endothelial Growth Factor Receptors (VEGFRs), and Platelet-

Derived Growth Factor Receptors (PDGFRs).[1][2] Accurate preparation of stock solutions is

critical for obtaining reliable and reproducible experimental results. This protocol outlines the

necessary materials, step-by-step procedures, and important quality control considerations.

Chemical Properties and Data
A summary of the key quantitative data for Ilorasertib hydrochloride is presented in Table 1.

This information is essential for accurate concentration calculations and solution preparation.
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Property Value Reference

Synonyms ABT-348 hydrochloride [3]

CAS Number 1847485-91-9 [4]

Molecular Formula C₂₅H₂₂ClFN₆O₂S [4][5]

Molecular Weight 525.0 g/mol [4][5]

Solubility in DMSO ≥ 41.67 mg/mL (≥ 79.37 mM) [4][5][6]

Purity ≥ 98% [5][7]

Signaling Pathway Inhibition
Ilorasertib hydrochloride exerts its biological effects by inhibiting multiple key signaling

pathways involved in cell cycle regulation and angiogenesis. A diagram illustrating the primary

targets of Ilorasertib is provided below.
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Caption: Ilorasertib hydrochloride inhibits Aurora kinases and receptor tyrosine kinases.

Experimental Protocols
Materials

Ilorasertib hydrochloride powder (purity ≥ 98%)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Sterile serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing a concentrated stock solution

of Ilorasertib hydrochloride.
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Caption: Workflow for preparing Ilorasertib hydrochloride stock solution.
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Detailed Protocol for a 10 mM Stock Solution
This protocol provides instructions for preparing a 10 mM stock solution of Ilorasertib
hydrochloride. Adjust volumes as needed for different desired concentrations.

Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and the work

area is clean.

Weighing: Carefully weigh out the desired amount of Ilorasertib hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.25 mg of the compound

(Molecular Weight = 525.0 g/mol ).

Solvent Addition: Transfer the weighed powder to a sterile microcentrifuge tube. Using a

calibrated pipette, add the calculated volume of anhydrous DMSO. For 5.25 mg, add 1 mL of

DMSO to achieve a 10 mM concentration.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): Visually inspect the solution for any undissolved particles. If the

solution is not clear, place the tube in an ultrasonic bath for 5-10 minutes, or until the solid is

completely dissolved.[4]

Aliquoting: Once the Ilorasertib hydrochloride is fully dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile, nuclease-free microcentrifuge tubes. This

minimizes freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[6] Clearly label all tubes with the compound name,

concentration, date of preparation, and solvent.

Quality Control and Best Practices
Solvent Quality: Always use high-purity, anhydrous DMSO to prevent degradation of the

compound. Hygroscopic DMSO can significantly impact solubility.[6]
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Accurate Measurements: Use a calibrated analytical balance and calibrated pipettes to

ensure the final concentration is accurate.

Sterility: Maintain sterile technique throughout the process, especially if the stock solution will

be used for cell culture experiments.

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial to preserve its

stability and activity.[3]

Solubility Confirmation: Always visually confirm that the compound is fully dissolved before

use. The presence of precipitate indicates an inaccurate solution concentration.

Documentation: Keep a detailed record of each stock solution preparation, including the lot

number of the compound, the final concentration, the date of preparation, and the name of

the preparer.

By following these guidelines, researchers can confidently prepare Ilorasertib hydrochloride
stock solutions that are accurate, stable, and suitable for a wide range of experimental

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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